Cas no 120-73-0 (Purine)

Purine structure
Purine structure
Product Name:Purine
CAS No:120-73-0
MF:C5H4N4
MW:120.1121
MDL:MFCD00079221
CID:35966
PubChem ID:24898673
Update Time:2024-11-03

Purine Chemical and Physical Properties

Names and Identifiers

    • Purine
    • 1H-Purine
    • 3,5,7-Triazaindole
    • 6H-Imidazo[4,5-d]pyrimidine
    • 7H-Purine
    • beta-Purine
    • Imidazo(4,5-d)pyrimidine
    • Isopurine
    • NSC 753
    • PURINE FREE BASE
    • Purine Solution
    • 9H-PURINE
    • X 128
    • 7H-Imidazo[4,5-d]pyrimidine
    • Purine,99%
    • Purine 98%
    • 7H-Imidazo(4,5-d)pyrimidine
    • 9H-Purine (VAN)
    • 3H-purine
    • purin
    • 6H-Imidazo(4,5-d)pyrimidine
    • 1H-Purine (9CI)
    • purine-ring
    • Purine base
    • .beta.-Purine
    • W60KTZ3IZY
    • imidazopyrimidine
    • pyrimidinoimidazole
    • KDCGOANMDULRCW-UHFFFAOYSA-N
    • Purine, 99%
    • Imidazo
    • NSC-753
    • SCHEMBL16858279
    • bmse000454
    • Purine, 98%
    • 1H-PURINE [MI]
    • CHEBI:35588
    • AKOS006223506
    • HY-34431
    • AB03029
    • EINECS 204-421-2
    • WLN: T56 BM DN FN HNJ
    • J-200113
    • {6H-Imidazo[4,5-d]pyrimidine}
    • CHEBI:35586
    • CHEBI:17258
    • CHEMBL302239
    • DTXSID5074470
    • {7H-Imidazo[4,} 5-d]pyrimidine
    • FT-0656827
    • 51953-03-8
    • Imidazo[4,5-d]pyrimidine
    • AM20080144
    • NS00014911
    • 3H-Imidazo(4,5-d)pyrimidine
    • Purine, puriss., >=98.5% (HPLC)
    • {Imidazo[4,5-d]pyrimidine}
    • AC-907/25014050
    • A804577
    • A919833
    • AI3-50208
    • CS-W008627
    • 120-73-0
    • 3,7-Triazaindole
    • F87042
    • 1A6DB7C2-2EA6-42E1-B6EC-C3CC62C53D21
    • 7H-Purine (9CI)
    • InChI=1/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9
    • Z1203730725
    • 149297-77-8
    • s6359
    • UNII-W60KTZ3IZY
    • AKOS015913555
    • MFCD00079221
    • CHEBI:35589
    • SY064527
    • NSC753
    • AS-12907
    • SCHEMBL3157
    • Q188261
    • DB-264251
    • 9~{H}-purine
    • DB-049810
    • DB-264103
    • WUT
    • MDL: MFCD00079221
    • Inchi: 1S/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9)
    • InChI Key: KDCGOANMDULRCW-UHFFFAOYSA-N
    • SMILES: N1([H])C([H])=NC2C1=C([H])N=C([H])N=2

Computed Properties

  • Exact Mass: 120.04400
  • Monoisotopic Mass: 120.043596
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.4
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Color/Form: Pale yellow powder
  • Density: 1.3106 (rough estimate)
  • Melting Point: 214-217 °C (lit.)
  • Boiling Point: 214.09°C (rough estimate)
  • Flash Point: 225.4°C
  • Refractive Index: 1.7380 (estimate)
  • Water Partition Coefficient: 400 g/L (20 ºC)
  • PSA: 54.46000
  • LogP: 0.35290
  • Merck: 7942
  • pka: 2.3(at 20℃)
  • FEMA: 2593

Purine Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • RTECS:UO7450000
  • Storage Condition:Sealed in dry,2-8°C
  • Safety Term:S22;S24/25

Purine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Purine Pricemore >>

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Purine Production Method

Purine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:120-73-0)Purine
Order Number:A804577
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):233.0/452.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120-73-0)Purine
Order Number:LE17967;LE1776099
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com

Purine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:120-73-0)Purine
A804577
Purity:99%/99%
Quantity:10g/25g
Price ($):233.0/452.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:120-73-0)Purine
LE17967;LE1776099
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email